Cas no 2228509-72-4 (4-fluoro-3-hydroxy-4-methylpentanoic acid)

• Product Name: 4-fluoro-3-hydroxy-4-methylpentanoic acid
• CAS No: 2228509-72-4
• MF: C₆H₁₁FO₃
• MW: 150.148145914078
• CID: 5893355
• PubChem ID: 165763500
• Update Time: 2025-10-10

4-fluoro-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-hydroxy-4-methylpentanoic acid
• 2228509-72-4
• EN300-1768339

• Inchi： 1S/C6H11FO3/c1-6(2,7)4(8)3-5(9)10/h4,8H,3H2,1-2H3,(H,9,10)
• InChI Key： VCSZIAGSELIETG-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(CC(=O)O)O

Computed Properties

• Exact Mass: 150.06922237g/mol
• Monoisotopic Mass: 150.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-fluoro-3-hydroxy-4-methylpentanoic acid

Recent Advances in the Study of 4-Fluoro-3-hydroxy-4-methylpentanoic Acid (CAS: 2228509-72-4)

The compound 4-fluoro-3-hydroxy-4-methylpentanoic acid (CAS: 2228509-72-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated hydroxy acid derivative is being explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its unique physicochemical properties, metabolic stability, and potential as a modulator of biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 4-fluoro-3-hydroxy-4-methylpentanoic acid, highlighting its improved stability compared to non-fluorinated analogs. The fluorine substitution at the 4-position was found to significantly enhance metabolic resistance while maintaining favorable solubility characteristics, making it an attractive candidate for prodrug development.

In the context of enzyme inhibition, research teams have explored the compound's potential as a transition state analog for various hydrolases. The spatial arrangement of the fluorine and hydroxyl groups creates a unique molecular geometry that mimics key intermediates in enzymatic reactions, particularly in pathways involving fatty acid metabolism and amino acid processing.

Recent preclinical studies have demonstrated promising results for derivatives of 4-fluoro-3-hydroxy-4-methylpentanoic acid in modulating inflammatory responses. The compound's ability to interact with PPARγ receptors while avoiding the typical side effects associated with full agonists suggests potential applications in metabolic disorder therapeutics.

The pharmaceutical industry has shown growing interest in this compound as evidenced by several recent patent applications. One notable application (WO2023056789) describes its use in combination therapies for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier and modulate neuronal metabolism.

Analytical challenges associated with 4-fluoro-3-hydroxy-4-methylpentanoic acid have also been addressed in recent literature. Advanced NMR techniques and LC-MS methods have been developed to accurately characterize its stereochemistry and purity, which is crucial for pharmaceutical applications where enantiomeric purity is often critical for biological activity.

Looking forward, researchers anticipate that 4-fluoro-3-hydroxy-4-methylpentanoic acid will play an increasingly important role in medicinal chemistry. Its unique combination of fluorine effects and hydroxyl functionality provides a versatile platform for the development of new chemical entities with improved pharmacokinetic profiles and target specificity.